Cas no 56161-83-2 (Propanedioic acid, 2-piperidinylidene-, diethyl ester)

Propanedioic acid, 2-piperidinylidene-, diethyl ester structure
56161-83-2 structure
Product Name:Propanedioic acid, 2-piperidinylidene-, diethyl ester
CAS No:56161-83-2
MF:C12H19NO4
MW:241.28356385231
CID:349629
PubChem ID:11042881
Update Time:2025-04-19

Propanedioic acid, 2-piperidinylidene-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 2-piperidinylidene-, diethyl ester
    • diethyl 2-piperidin-2-ylidenepropanedioate
    • 56161-83-2
    • DTXSID40453091
    • Inchi: 1S/C12H19NO4/c1-3-16-11(14)10(12(15)17-4-2)9-7-5-6-8-13-9/h13H,3-8H2,1-2H3
    • InChI Key: WZTKMEXCPQONRT-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C1/CCCCN/1)=O

Computed Properties

  • Exact Mass: 241.13147
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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